Cas no 2171156-91-3 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171156-91-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5902122
• PubChem ID: 165536977
• Update Time: 2025-06-14

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• 2171156-91-3
• EN300-1475841
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-5-10-17(15-24(29)30)27-25(31)23(4-2)28-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,3-5,10,15-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23-/m0/s1
• InChI Key： IJUUISYCBTXTTL-SBUREZEXSA-N
• SMILES： O(C(N[C@@H](CC)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

Comprehensive Overview of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171156-91-3)

The compound (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171156-91-3) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents" to understand its applications in drug discovery and biomaterials.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and targeted drug delivery. The CAS No. 2171156-91-3 compound plays a pivotal role in these fields, particularly in the development of therapeutic peptides and bioconjugates. Its chiral centers and carboxylic acid terminus enable precise modifications, aligning with trends in precision chemistry and green synthesis.

The (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid is also a subject of interest in proteomics and enzyme studies. Frequently asked questions include "How to deprotect Fmoc groups?" and "What are the alternatives to Fmoc in peptide synthesis?" These queries highlight the compound's relevance in optimizing peptide yield and purity. Its compatibility with HPLC purification and mass spectrometry further enhances its utility in high-throughput screening.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives," "peptide building blocks," and "CAS 2171156-91-3 supplier" are critical for visibility. The compound's role in antibody-drug conjugates (ADCs) and nanoparticle functionalization aligns with trending topics in cancer therapeutics and nanomedicine. Researchers also explore its stability under microwave-assisted synthesis, a hot topic in accelerated chemical processes.

In summary, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171156-91-3) bridges organic chemistry and biotechnology, addressing contemporary challenges in drug formulation and biomolecular engineering. Its versatility ensures sustained interest across academic and industrial sectors, driven by innovations in peptide-based therapeutics and diagnostic tools.